Cas no 941086-70-0 (2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one)

• Product Name: 2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one
• CAS No: 941086-70-0
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5681813
• PubChem ID: 17487497
• Update Time: 2025-05-25

2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• AB00777541-01
• EN300-26581320
• 941086-70-0
• 2-methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one
• AKOS017070974
• Z29528547
• 2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one

• Inchi： 1S/C16H22N2O3S/c1-14(2)16(19)17-9-11-18(12-10-17)22(20,21)13-8-15-6-4-3-5-7-15/h3-8,13-14H,9-12H2,1-2H3/b13-8+
• InChI Key： JNJNACGVGGXUMA-MDWZMJQESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 322.13511374g/mol
• Monoisotopic Mass: 322.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one

2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one: A Comprehensive Overview

The compound with CAS No 941086-70-0, commonly referred to as 2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperazine ring substituted with a phenylethene sulfonyl group and a methyl ketone moiety. These structural elements contribute to its potential as a therapeutic agent, particularly in the treatment of various diseases.

Recent studies have highlighted the antimicrobial properties of this compound, making it a promising candidate for the development of new antibiotics. Researchers have demonstrated that 2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one exhibits potent activity against a wide range of bacterial strains, including multidrug-resistant pathogens. This is particularly significant given the global rise in antibiotic resistance, which has necessitated the discovery of novel antimicrobial agents.

In addition to its antimicrobial effects, this compound has also shown potential in the field of cancer therapy. Preclinical studies have revealed that it can induce apoptosis in cancer cells while sparing normal cells, suggesting a high degree of selectivity. This property is highly desirable in anticancer drugs, as it minimizes the risk of side effects associated with conventional chemotherapy.

The synthesis of 2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient methods for its production, which has facilitated its use in preclinical studies.

From an analytical standpoint, this compound has been extensively characterized using advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have provided valuable insights into its molecular structure and stability, which are critical for understanding its pharmacokinetic properties.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. For instance, it has been shown to inhibit key enzymes involved in inflammation and fibrosis, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and pulmonary fibrosis.

Furthermore, recent research has explored the use of 2-Methyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yil]propan-l-one as a lead compound for drug design. By modifying its structure slightly, researchers have been able to enhance its bioavailability and efficacy, paving the way for the development of next-generation therapeutics.

In conclusion, 2-Methyl-l-[4-(2-pbenylethenesulfonyl)piperazin-l-yil]propan-l-one (CAS No 941086-lO-O) represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it a compelling candidate for further exploration in both preclinical and clinical settings. As research continues to uncover its full potential, this compound holds promise for addressing some of the most pressing challenges in modern medicine.